sodium;(Z)-1-cyanoprop-1-en-2-olate

• IUPAC Name: sodium;(Z)-1-cyanoprop-1-en-2-olate
• InChI: InChI=1S/C4H5NO.Na/c1-4(6)2-3-5;/h2,6H,1H3;/q;+1/p-1/b4-2-
• InChI Key: UTTZGNRERNUKCK-MKHFZPSSSA-M
• Canonical SMILES: CC(=CC#N)[O-].[Na+]
• Isomeric SMILES: C/C(=C/C#N)/[O-].[Na+]
• Molecular Formula: C4H4NNaO
• Molecular Weight: 105.07 g/mol

Description

The compound with the identifier “sodium;(Z)-1-cyanoprop-1-en-2-olate” is a chemical substance listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of sodium;(Z)-1-cyanoprop-1-en-2-olate involves specific synthetic routes and reaction conditions. These methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. The exact synthetic route may vary depending on the desired purity and yield of the compound.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactions using specialized equipment and conditions. These methods are designed to maximize efficiency and minimize costs while ensuring the quality and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

sodium;(Z)-1-cyanoprop-1-en-2-olate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the chemical structure and properties of the compound.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as hydrogen peroxide or potassium permanganate, while reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can vary widely and may include various derivatives and analogs of the original compound.

Scientific Research Applications

sodium;(Z)-1-cyanoprop-1-en-2-olate has numerous scientific research applications across different fields:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is conducted to explore its potential therapeutic applications and effects on human health.

Industry: this compound is utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of sodium;(Z)-1-cyanoprop-1-en-2-olate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and application. The compound may bind to specific receptors or enzymes, modulating their activity and influencing cellular processes.